![molecular formula C20H32O4 B042786 8-Hydroxy-11,12-epoxyeicosa-5,9,14-trienoic acid CAS No. 85589-24-8](/img/structure/B42786.png)
8-Hydroxy-11,12-epoxyeicosa-5,9,14-trienoic acid
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Overview
Description
“8-Hydroxy-11,12-epoxyeicosa-5,9,14-trienoic acid” is an epoxy (hydroxy)icosatrienoic acid consisting of (5Z,9E,14Z)-icosa-5,9,14-trienoic acid having additional (8R)-hydroxy- and (11S,12S)-epoxy groups .
Synthesis Analysis
The synthesis of “this compound” involves the incubation of (8R)- and (8S)-hepoxilin A3 and glutathione with homogenates of rat brain hippocampus. This results in a product identified as the (8R) and (8S) diastereomers of 11-glutathionyl hepoxilin A3 .
Molecular Structure Analysis
The molecular structure of “this compound” consists of (5Z,9E,14Z)-icosa-5,9,14-trienoic acid having additional (8R)-hydroxy- and (11S,12S)-epoxy groups .
Chemical Reactions Analysis
The chemical reactions involving “this compound” are complex. For instance, 12-HPETE can be further metabolized to 8-hydroxy-11,12-epoxy-5,9,14-icosatrienoic acid (8-HEpETE), which was identified by HPLC, enzymatic hydrolysis, and GC/MS .
Scientific Research Applications
Therapeutic Potential : Some epoxides like 10-hydroxy-11,12-epoxy-eicosa-5,8,14-trienoic acid have been identified as potential therapeutic agents for treating various blood platelet disorders (Walker, Jones, & Wilson, 1979).
Neuroprotection : Hepoxilin A3-C, a similar compound, shows potential as a neuroprotective agent in the rat brain hippocampus, indicating its role in enhancing neuronal functions and possibly treating related disorders (Pace-Asciak et al., 1990).
Drug Development : The biochemistry, biology, and clinical aspects of hepoxilins are crucial for their development as drugs for various diseases, indicating a broad therapeutic potential (Nigam et al., 2007).
Second Messenger Role : 8-HEpETE, a similar compound, may serve as a second messenger in Aplysia neurons, indicating its importance in cellular signaling processes (Piomelli et al., 1989).
Immune Response and Inflammation : Hepoxilins, including similar epoxides, are known to activate phospholipase D in human neutrophils, playing a significant role in immune response and inflammation (Nigam, Müller, & Pace-Asciak, 1993).
Cell Development and Maturation : Certain lipoxygenases, forming hydroxyeicosanoids, have roles in inducing oocyte maturation, suggesting a developmental function (Hawkins & Brash, 1987).
Skin Differentiation and Permeability : The enzyme ALOXE3, involved in the transformation of similar compounds, is implicated in skin differentiation and maintaining the skin's permeability barrier, indicating its dermatological significance (Yu et al., 2003).
Mechanism of Action
Future Directions
properties
CAS RN |
85589-24-8 |
---|---|
Molecular Formula |
C20H32O4 |
Molecular Weight |
336.5 g/mol |
IUPAC Name |
(5Z,9E)-8-hydroxy-10-[(2R,3S)-3-[(Z)-oct-2-enyl]oxiran-2-yl]deca-5,9-dienoic acid |
InChI |
InChI=1S/C20H32O4/c1-2-3-4-5-6-10-13-18-19(24-18)16-15-17(21)12-9-7-8-11-14-20(22)23/h6-7,9-10,15-19,21H,2-5,8,11-14H2,1H3,(H,22,23)/b9-7-,10-6-,16-15+/t17?,18-,19+/m0/s1 |
InChI Key |
SGTUOBURCVMACZ-CIQDQOFUSA-N |
Isomeric SMILES |
CCCCC/C=C\C[C@H]1[C@H](O1)/C=C/C(C/C=C\CCCC(=O)O)O |
SMILES |
CCCCCC=CCC1C(O1)C=CC(CC=CCCCC(=O)O)O |
Canonical SMILES |
CCCCCC=CCC1C(O1)C=CC(CC=CCCCC(=O)O)O |
Other CAS RN |
94161-11-2 |
physical_description |
Solid |
synonyms |
8-EH-2 8-hydroxy-11,12-epoxyeicosa-5,9,14-trienoic acid hepoxilin A hepoxilin A3 hexophilin A3 HXA3 cpd |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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